Cas no 2228562-90-9 (2-(pyrazin-2-yl)butanedioic acid)

• Product Name: 2-(pyrazin-2-yl)butanedioic acid
• CAS No: 2228562-90-9
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 6324681
• PubChem ID: 165618552
• Update Time: 2025-07-02

2-(pyrazin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)butanedioic acid
• 2228562-90-9
• EN300-1837219

• Inchi： 1S/C8H8N2O4/c11-7(12)3-5(8(13)14)6-4-9-1-2-10-6/h1-2,4-5H,3H2,(H,11,12)(H,13,14)
• InChI Key： ZVEOODHMYNLIME-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 100Ų

Additional information on 2-(pyrazin-2-yl)butanedioic acid

2-(Pyrazin-2-yl)butanedioic Acid (CAS No. 2228562-90-9): A Comprehensive Overview of Its Properties and Applications

2-(Pyrazin-2-yl)butanedioic acid (CAS No. 2228562-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrazine ring and succinic acid backbone, exhibits unique chemical properties that make it valuable in drug discovery and material science. With the growing interest in heterocyclic compounds and their applications, researchers are increasingly exploring its potential in medicinal chemistry and biocatalysis.

The structural features of 2-(pyrazin-2-yl)butanedioic acid include a dicarboxylic acid moiety linked to a pyrazine heterocycle, which contributes to its versatility in chemical reactions. This compound is often studied for its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting metabolic pathways or enzyme inhibition. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking studies, where their pharmacophore properties are analyzed for potential therapeutic applications.

In the context of green chemistry, 2-(pyrazin-2-yl)butanedioic acid has been investigated for its compatibility with sustainable synthesis methods. Researchers are exploring its use in biodegradable materials and eco-friendly catalysts, aligning with global efforts to reduce environmental impact. The compound's ability to form stable complexes with metal ions also makes it a candidate for coordination chemistry applications, such as in the development of metal-organic frameworks (MOFs).

From a commercial perspective, the demand for high-purity 2-(pyrazin-2-yl)butanedioic acid has risen due to its utility in custom synthesis and contract research organizations (CROs). Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its quality and consistency. Frequently asked questions (FAQs) in search engines include: "What is the solubility of 2-(pyrazin-2-yl)butanedioic acid?", "How is CAS 2228562-90-9 used in drug development?", and "Where to buy 2-(pyrazin-2-yl)butanedioic acid?", reflecting its relevance in both academic and industrial settings.

Future research directions for CAS No. 2228562-90-9 may focus on its potential in personalized medicine and nutraceuticals, as well as its role in multicomponent reactions for efficient chemical synthesis. Its compatibility with machine learning algorithms for property prediction further underscores its importance in modern chemistry. As the scientific community continues to uncover new applications, 2-(pyrazin-2-yl)butanedioic acid remains a compound of significant interest across multiple disciplines.